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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508 Get Quote

Essential safety protocols and operational plans are critical for the safe handling of 1,1,2-
Trifluoroethane in a laboratory setting. This guide provides immediate, procedural, and step-

by-step guidance to ensure the well-being of researchers, scientists, and drug development

professionals. By adhering to these protocols, you can mitigate risks and foster a culture of

safety and responsibility in your laboratory.

Personal Protective Equipment (PPE) for 1,1,2-
Trifluoroethane
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against exposure to 1,1,2-Trifluoroethane. The following tables provide a summary of

recommended PPE based on potential exposure levels.

Glove Compatibility
Proper hand protection is crucial to prevent skin contact. The choice of glove material should

be based on its resistance to permeation by 1,1,2-Trifluoroethane. Below is a general guide to

glove compatibility. It is imperative to consult the glove manufacturer's specific chemical

resistance data.
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Glove Material Recommendation Breakthrough Time

Viton™ Excellent > 8 hours

Polyvinyl Alcohol (PVA) Good > 4 hours

Neoprene Fair > 1 hour

Nitrile Rubber Not Recommended < 1 hour

Natural Rubber (Latex) Not Recommended < 1 hour

Note: Breakthrough times are general estimates and can be affected by factors such as glove

thickness, temperature, and concentration of the chemical. Always inspect gloves for signs of

degradation before and during use.

Respiratory Protection
Respiratory protection is essential when there is a potential for inhalation of 1,1,2-
Trifluoroethane vapors. The type of respirator required depends on the concentration of the

substance in the air. The following table aligns with NIOSH and OSHA recommendations.[1][2]

[3][4]
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Exposure Concentration Respirator Type
Assigned Protection
Factor (APF)

Up to 2000 ppm
Any supplied-air respirator

(SAR)
10

Up to 2000 ppm

Any self-contained breathing

apparatus (SCBA) with a full

facepiece

50

Emergency or planned entry

into unknown concentrations

or IDLH conditions

Any SCBA that has a full

facepiece and is operated in a

pressure-demand or other

positive-pressure mode

10,000

Escape

Any air-purifying, full-facepiece

respirator (gas mask) with a

chin-style, front- or back-

mounted organic vapor

canister

50

IDLH (Immediately Dangerous to Life or Health) for the similar compound 1,1,2-Trichloro-1,2,2-

trifluoroethane is 2000 ppm.[2] Always consult your institution's environmental health and

safety office for specific guidance on respirator selection and fit-testing.

Eye and Face Protection
Eye protection is mandatory when handling 1,1,2-Trifluoroethane to prevent splashes and

contact with vapors.
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Protection Type Recommendation

Safety Glasses
Minimum requirement for all handling

procedures. Must have side shields.

Chemical Splash Goggles
Recommended when there is a risk of

splashing.

Face Shield

Should be worn in conjunction with chemical

splash goggles when there is a significant risk of

splashing or when handling larger quantities.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is essential to minimize the risk of exposure

and accidents.

Experimental Workflow
The following diagram illustrates a logical workflow for the safe handling of 1,1,2-
Trifluoroethane in a laboratory setting.
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Safe Handling Workflow for 1,1,2-Trifluoroethane

Preparation

Handling

Cleanup & Disposal

Emergency Response

Don Appropriate PPE

Set up in a Ventilated Fume Hood

Gather and Inspect All Materials

Dispense Chemical Carefully

Perform Experimental Procedure

Monitor for Leaks or Spills

Decontaminate Glassware and Surfaces

If no incidentFollow Spill Cleanup Protocol

If spill occurs

Administer First Aid

If exposure occurs

Segregate and Label Waste

Dispose of Waste According to Procedures

Doff and Dispose of PPE

Evacuate if Necessary

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,1,2-Trifluoroethane.
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Step-by-Step Handling Protocol
1. Preparation:

Don PPE: Before handling, put on all required PPE as specified in the tables above,

including a lab coat, chemical-resistant gloves, and eye/face protection.

Work in a Ventilated Area: All work with 1,1,2-Trifluoroethane must be conducted in a

properly functioning chemical fume hood.[5]

Gather Materials: Ensure all necessary equipment and reagents are present and in good

condition. Inspect glassware for cracks or defects.

2. Handling:

Dispensing: Use a funnel or other appropriate dispensing aid to transfer the chemical and

minimize the risk of spills.

Heating: If heating is required, use a well-controlled heating source such as a heating mantle

or water bath. Avoid open flames.

Monitoring: Continuously monitor the experiment for any signs of leaks, pressure buildup, or

other unexpected events.

3. Storage:

Store 1,1,2-Trifluoroethane in a cool, dry, well-ventilated area away from incompatible

materials such as reactive metals.[5]

Keep containers tightly closed and clearly labeled.[5]

Disposal Plan
Proper disposal of 1,1,2-Trifluoroethane and contaminated materials is crucial to protect the

environment and comply with regulations.

Waste Segregation and Labeling
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Halogenated Organic Waste: Collect all liquid waste containing 1,1,2-Trifluoroethane in a

designated, properly labeled, and sealed container for halogenated organic waste.

Contaminated Solids: Any solid materials, such as absorbent pads, gloves, or paper towels,

that come into contact with 1,1,2-Trifluoroethane should be collected in a separate, sealed

waste container labeled as "Contaminated Solid Waste."

Empty Containers: "Empty" containers that held 1,1,2-Trifluoroethane must be triple-rinsed

with a suitable solvent. The rinsate should be collected as hazardous waste. The rinsed

container can then be disposed of according to institutional guidelines.[5]

Disposal Procedure
Consult Waste Management: Contact your institution's environmental health and safety or

waste management department for specific disposal procedures and to schedule a waste

pickup.

Do Not Dispose Down the Drain: Under no circumstances should 1,1,2-Trifluoroethane or

materials contaminated with it be disposed of down the sink or in the regular trash.[5]

Incineration: The recommended disposal method for 1,1,2-Trifluoroethane is through a

licensed chemical destruction facility, typically via controlled incineration with flue gas

scrubbing.[5]

Emergency Procedures
In the event of an emergency, a swift and informed response is critical.

Spill Response
Small Spills (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, use an absorbent material (e.g., vermiculite, sand, or a

commercial spill kit) to contain and absorb the spill.

Collect the absorbed material in a sealed container for hazardous waste disposal.
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Decontaminate the area with a suitable solvent.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area.

Alert your supervisor and institutional emergency response team.

Prevent the spill from entering drains.

Only trained personnel with appropriate respiratory protection should attempt to clean up a

large spill.

Exposure Response
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[5]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[5]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

By implementing these comprehensive safety and logistical procedures, you can create a

secure research environment and ensure the responsible handling of 1,1,2-Trifluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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